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Compound of Interest

Compound Name:
1-(1,3,5-trimethyl-1H-pyrazol-4-

yl)ethanone

Cat. No.: B075515 Get Quote

An In-depth Technical Guide on 1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive overview of the molecular structure, properties, and

available data for the chemical compound 1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanone.

Pyrazole derivatives are a significant class of heterocyclic compounds known for a wide range

of biological activities, making them important scaffolds in medicinal chemistry and drug

development.[1][2][3] This guide consolidates key identifiers, physicochemical properties, and

predicted spectroscopic data to serve as a foundational resource for research and

development activities involving this specific molecule.

Molecular Identity and Structure
1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanone is a substituted pyrazole, featuring methyl

groups at positions 1, 3, and 5 of the pyrazole ring, and an ethanone (acetyl) group at position

4.

Chemical Identifiers
A structured summary of the key identifiers for this compound is presented below.
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Identifier Value Source

IUPAC Name
1-(1,3,5-trimethyl-1H-pyrazol-

4-yl)ethanone
[4]

CAS Number 1125-28-6 [5][6]

Molecular Formula C₈H₁₂N₂O [4][6]

Canonical SMILES CC1=C(C(=NN1C)C)C(=O)C [4]

InChI
InChI=1S/C8H12N2O/c1-5-

8(7(3)11)6(2)10(4)9-5/h1-4H3
[4]

InChIKey
RRRUNQHYQYTSHH-

UHFFFAOYSA-N
[4]

Logical Relationship of Molecular Identifiers
The following diagram illustrates the relationship between the common name and its

corresponding structural and registry identifiers.
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1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanone

IUPAC Name

CAS Registry Number
(1125-28-6)

Molecular Formula
(C₈H₁₂N₂O) SMILES String InChI / InChIKey
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Preparation

Reaction

Work-up & Purification

Analysis

Reagents:
- Acetylacetone

- Methylhydrazine

Select appropriate solvent
(e.g., Ethanol)

Combine reagents in solvent

Heat under reflux

Monitor reaction progress
(e.g., TLC, LC-MS)

Cool reaction mixture

Remove solvent in vacuo

Purify crude product
(e.g., Column Chromatography)

Characterize product
(NMR, MS, IR)

Pure 1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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